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Compound of Interest

Compound Name: (-)-Norgestrel-d6

Cat. No.: B1152505

Get Quote

Executive Directive: The "Zero-Release" Standard
(-)-Norgestrel-d6 is not standard chemical waste. It is a potent synthetic progestogen and a

stable isotope-labeled internal standard. While the deuterium labeling ("d6") renders it valuable

for mass spectrometry, it does not mitigate the biological activity of the parent compound.

Core Safety Axiom: This compound is a Reproductive Toxin (Category 1A/1B) and is Very Toxic

to Aquatic Life (Category 1).

NEVER dispose of (-)-Norgestrel-d6 or its solutions down the drain.

NEVER treat empty vials as regular glass waste; they are trace-contaminated hazardous

waste.

ALWAYS segregate from general organic waste streams to ensure high-temperature

incineration.
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To handle this compound safely, you must understand the why behind the protocol. Norgestrel

is a potent endocrine disruptor. Even at nanogram/liter levels (parts per trillion), progestogens

can induce reproductive abnormalities in aquatic species.

Table 1: GHS Hazard Classification & Critical Data
Parameter Classification / Value Operational Implication

Signal Word DANGER
High-level containment

required.

Reproductive Toxicity

H360FD: May damage fertility;

May damage the unborn child.

[1][2]

Pregnant personnel should not

handle this compound.

Double-gloving is mandatory.

Carcinogenicity
H351: Suspected of causing

cancer.[1][2][3]

Handle only in a Biosafety

Cabinet (BSC) or Fume Hood.

Aquatic Toxicity

H410: Very toxic to aquatic life

with long-lasting effects.[1][3]

[4][5]

Zero-drain disposal policy. All

rinsate must be captured.

Physical State
Solid (Crystalline Powder) or

Solution (MeOH/ACN).

Solids generate dust; solutions

permeate skin.

Lipophilicity High (LogP ~3.5 - 4.0).

Adsorbs to plastics; requires

solvent-based

decontamination.

Scientist-to-Scientist Note: The "d6" isotopologue is chemically identical to the native Norgestrel

regarding toxicity. Do not let the "research grade" label lull you into treating it like a benign salt.
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Effective disposal begins before the experiment ends. You must establish a "Hot Zone" for

handling.

The "Double-Barrier" System
Primary Containment: Weighing and dissolution must occur inside a certified Chemical Fume

Hood or Powder Containment Hood.

Secondary Containment: All waste containers (solid and liquid) must sit within a secondary

tray capable of holding 110% of the container's volume.

Waste Stream Segregation
Stream A: High-Concentration Liquids (Stock Solutions).

Matrix: Usually Methanol (MeOH) or Acetonitrile (ACN).

Action: Collect in amber glass bottles. Label: "Flammable, Toxic, Reproductive Toxin."

Stream B: Solid Waste (Contaminated PPE/Consumables).

Items: Weigh boats, pipette tips, gloves, bench mats.

Action: Double-bag in yellow hazardous waste bags (or equivalent local color code for

cytotoxic/reproductive toxins).

Stream C: Trace Contaminated Glassware.

Items: Vials, volumetric flasks.

Action: Triple rinse with solvent (MeOH). Collect rinsate in Stream A. Dispose of glass in

"Sharps - Hazardous Drug Contaminated."

Disposal Workflow Visualization
The following diagram outlines the decision logic for disposing of (-)-Norgestrel-d6 materials.
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Figure 1: Decision matrix for segregating (-)-Norgestrel-d6 waste streams to ensure

incineration.
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Because Norgestrel is lipophilic (hydrophobic), soap and water are insufficient for the initial

cleaning step. You must use the "Solvent-Surfactant" technique to solvate the compound

before washing it away.

Protocol: The "Solvent-Surfactant" Method
Scenario: You have spilled a stock solution (e.g., 1 mg/mL in MeOH) on the benchtop.

Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.[5]

PPE Up: Wear Nitrile gloves (double layer), lab coat, and safety goggles. If powder was

spilled outside a hood, wear an N95 or P100 respirator.

Solvate (The Critical Step):

Apply 70% Ethanol or 100% Methanol to a paper towel (do not spray directly to avoid

aerosolization).

Wipe the spill area from the outside in. This dissolves the lipophilic steroid.

Clean:

Follow with a 1% detergent solution (e.g., Alconox or SDS) to remove the solvent residue.

Finish with a water rinse.[1][3][6][7]

Disposal:

All paper towels and gloves used in this process go immediately into Stream B (Solid

Hazardous Waste).

Regulatory Framework (US/Global Context)
While (-)-Norgestrel is not explicitly "P-listed" (acutely hazardous) under US EPA RCRA

regulations (unlike Warfarin or Nicotine), it falls under strict management due to its

characteristics.
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RCRA (Resource Conservation and Recovery Act)
Status[8]

Classification: Although not P-listed, it is often managed as pharmaceutical hazardous

waste.

NIOSH List: Norgestrel is listed on the NIOSH List of Antineoplastic and Other Hazardous

Drugs in Healthcare Settings (Table 2 or 3 depending on year/formulation).

Generator Responsibility: The waste generator must characterize the waste.[8] Due to the

H360/H410 codes, the only defensible disposal method is incineration.

Global Harmonized System (GHS)[9]
Transport: UN 3077 (Environmentally hazardous substance, solid, n.o.s.) or UN 3082

(liquid).

Compliance: Ensure your waste manifest explicitly lists "Steroid/Hormone" to prevent the

waste vendor from accidentally routing it to fuel blending or landfill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1152505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

